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Compound of Interest

Compound Name: Picoxystrobin-d3

Cat. No.: B12398175 Get Quote

These application notes provide detailed methodologies for the extraction and quantification of

the fungicide picoxystrobin from various plant matrices. The protocols are intended for

researchers, scientists, and professionals in drug development and food safety analysis.

Introduction
Picoxystrobin is a broad-spectrum fungicide belonging to the strobilurin class, widely used to

control fungal diseases in various crops.[1] Monitoring its residue levels in agricultural products

is crucial for ensuring food safety and regulatory compliance. This document outlines two

primary sample preparation techniques for the analysis of picoxystrobin in plant matrices:

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction

(SPE).

Comparative Data of Sample Preparation
Techniques
The selection of a sample preparation method depends on the matrix, desired sensitivity, and

available instrumentation. The following tables summarize the performance of different

techniques for picoxystrobin analysis in various plant matrices.

Table 1: QuEChERS-based Methods for Picoxystrobin Analysis
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Plant
Matrix

Analytic
al
Method

Spiking
Levels
(mg/kg)

Average
Recover
y (%)

RSD (%)
LOD
(mg/kg)

LOQ
(mg/kg)

Referen
ce

Pepper
UPLC-

MS/MS
- 91 - 107 3.7 - 9.6

0.000036

-

0.000272

0.00012 -

0.00091
[2][3]

Peanut

(seedling

, shell,

stalk,

kernels)

& Soil

HPLC-

MS/MS

0.01,

0.05, 0.5
79 - 114 3 - 12 - - [4]

Table 2: Solid-Phase Extraction (SPE) based Methods for Picoxystrobin Analysis

Plant
Matrix

Analytic
al
Method

Spiking
Levels
(mg/kg)

Average
Recover
y (%)

RSD (%)
LOD
(mg/kg)

LOQ
(mg/kg)

Referen
ce

Apple,

Hulled

Rice,

Mushroo

m,

Pepper,

Soybean,

Mandarin

GC-ECD

& GC-MS

0.02,

0.05, 0.5

64.0 -

98.3
< 10 0.005 0.02 [5][6][7]

Oriental

Melon

GC-

μECD &

GC-MS

-
87.7 -

101.5
≤ 9.6 0.003 0.01 [8]

Tomato
HPLC-

UV
0.05, 0.5 - < 3

0.01

(µg/mL)
- [9]
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QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) Protocol for Pepper
This protocol is based on a modified QuEChERS method coupled with UPLC-MS/MS for the

analysis of picoxystrobin in pepper.[2][3]

3.1.1. Materials and Reagents

Acetonitrile (ACN), HPLC grade

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

C18 sorbent

Nano-zirconia

Picoxystrobin analytical standard

Deionized water

3.1.2. Sample Extraction

Homogenize a representative sample of pepper (e.g., 10 g) in a blender.

Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Cap the tube and vortex vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

3.1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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Take a 1 mL aliquot of the supernatant (acetonitrile extract) and transfer it to a 2 mL

microcentrifuge tube.

Add 40 mg of nano-zirconia and 10 mg of C18 sorbent.[2][3]

Vortex for 30 seconds.

Centrifuge at 10000 rpm for 2 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UPLC-

MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Fruits and
Vegetables
This protocol is a general method based on studies using SPE for the cleanup of picoxystrobin

residues in various agricultural products like apples, oriental melon, and peppers.[5][6][7][8]

3.2.1. Materials and Reagents

Acetonitrile (ACN) or Acetone, HPLC grade

Sodium Chloride (NaCl)

Anhydrous Sodium Sulfate (Na₂SO₄)

Florisil SPE cartridges (e.g., 1 g, 6 mL)

Picoxystrobin analytical standard

Deionized water

3.2.2. Sample Extraction

Homogenize a representative sample (e.g., 20 g) in a blender.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
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Add 20 mL of acetonitrile.

Add 5 g of NaCl.

Cap the tube and shake vigorously for 5 minutes.

Centrifuge at 3500 rpm for 10 minutes.

3.2.3. Solid-Phase Extraction (SPE) Cleanup

Condition a Florisil SPE cartridge by passing 5 mL of acetonitrile through it.

Load 5 mL of the supernatant from the extraction step onto the conditioned SPE cartridge.

Allow the sample to pass through the cartridge by gravity.

Elute the analyte with an appropriate solvent (e.g., 10 mL of a mixture of acetone and n-

hexane). The exact elution solvent may need optimization depending on the matrix.

Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in a suitable solvent (e.g., 1 mL of acetonitrile or mobile phase) for

chromatographic analysis (GC or HPLC).

Visualization of Experimental Workflows

QuEChERS Workflow

Solid-Phase Extraction (SPE) Workflow

Homogenized Sample Extraction with Acetonitrile
and Salts (MgSO4, NaCl) Centrifugation d-SPE Cleanup

(PSA, C18, etc.) Centrifugation Filtration (0.22 µm) Analysis by
LC-MS/MS or GC-MS

Homogenized Sample Extraction with
Acetonitrile/Acetone

Liquid-Liquid Partition
(optional, with NaCl)

SPE Cleanup
(e.g., Florisil Cartridge) Evaporation Reconstitution Analysis by

GC-ECD, GC-MS, or HPLC
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Click to download full resolution via product page

Caption: Comparative workflow for picoxystrobin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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